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Compound of Interest

Compound Name: 6-Chloro-5-nitropicolinic acid

Cat. No.: B1349207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility information

for 6-Chloro-5-nitropicolinic acid. Due to the limited publicly available quantitative data, this

document focuses on qualitative solubility characteristics, a detailed experimental protocol for

determining solubility, and a generalized workflow for solubility assessment. This guide is

intended to be a valuable resource for researchers working with this compound in various

scientific and drug development applications.

Introduction to 6-Chloro-5-nitropicolinic Acid
6-Chloro-5-nitropicolinic acid, with the chemical formula C₆H₃ClN₂O₄, is a substituted

picolinic acid derivative. Its structure, featuring a pyridine ring with chloro, nitro, and carboxylic

acid functional groups, suggests a complex solubility profile influenced by the polarity and

hydrogen bonding capabilities of these moieties. Understanding its solubility in different

solvents is critical for its application in chemical synthesis, pharmaceutical formulation, and

analytical method development.

Qualitative Solubility of 6-Chloro-5-nitropicolinic
Acid and Related Compounds
While specific quantitative solubility data for 6-Chloro-5-nitropicolinic acid is not readily

available in the public domain, information on structurally similar compounds can provide
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valuable insights into its likely solubility characteristics.

Table 1: Qualitative Solubility of 6-Chloro-5-nitropicolinic Acid and Analogs

Compound Name CAS Number Solvent Solubility

3-Pyridinecarboxylic

acid, 6-chloro-5-nitro-
7477-10-3 Water Low Solubility

Chloroform Soluble

Acetone Soluble

5-Nitropyridine-2-

carboxylic acid
30651-24-2 Dimethyl sulfoxide Soluble[1]

Based on the data for these related compounds, it can be inferred that 6-Chloro-5-
nitropicolinic acid likely exhibits low solubility in water and higher solubility in polar aprotic

organic solvents. The presence of the carboxylic acid group suggests that its solubility will be

pH-dependent, with increased solubility in basic aqueous solutions due to the formation of a

carboxylate salt.

Experimental Protocol for Solubility Determination
The following is a detailed, generalized protocol for the experimental determination of the

solubility of a solid compound like 6-Chloro-5-nitropicolinic acid. This method is based on the

static equilibrium method, a common and reliable technique.

Objective: To quantitatively determine the solubility of 6-Chloro-5-nitropicolinic acid in

various solvents at a controlled temperature.

Materials:

6-Chloro-5-nitropicolinic acid (solid)

Selected solvents (e.g., water, ethanol, methanol, acetone, acetonitrile, dimethyl sulfoxide,

etc.)

Thermostatic shaker or water bath
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Analytical balance

Vials with screw caps

Syringe filters (0.45 µm)

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of solid 6-Chloro-5-nitropicolinic acid to a series of vials, each

containing a known volume of a specific solvent. The excess solid is crucial to ensure that

a saturated solution is formed.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g.,

25 °C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure that

equilibrium is reached.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the set temperature

for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a 0.45 µm syringe filter into a clean,

pre-weighed vial to remove any undissolved solid particles.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1349207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilute the filtered saturated solution with a suitable solvent to a concentration that falls

within the linear range of the analytical method.

Quantification:

Analyze the diluted samples using a validated HPLC or UV-Vis spectrophotometry method

to determine the concentration of 6-Chloro-5-nitropicolinic acid.

Prepare a calibration curve using standard solutions of known concentrations of 6-Chloro-
5-nitropicolinic acid.

Calculate the concentration of the saturated solution by back-calculating from the diluted

sample concentration.

Data Reporting:

Express the solubility in appropriate units, such as grams per liter (g/L), milligrams per

milliliter (mg/mL), or moles per liter (mol/L).

Repeat the experiment at different temperatures to determine the temperature

dependence of solubility.

Workflow for Solubility Assessment
The following diagram illustrates a typical workflow for assessing the solubility of a chemical

compound.
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Caption: Experimental workflow for determining compound solubility.

Conclusion
While specific quantitative data on the solubility of 6-Chloro-5-nitropicolinic acid remains

elusive in publicly accessible literature, this guide provides a foundational understanding for

researchers. The qualitative insights from related compounds, coupled with the detailed
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experimental protocol, empower scientists to systematically determine the solubility profile of

this compound in their laboratories. A thorough understanding of its solubility is a prerequisite

for its successful application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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